Cas no 2228283-10-9 (methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2228283-10-9
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6235291
• PubChem ID: 165687635
• Update Time: 2025-05-23

methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1999721
• 2228283-10-9

• Inchi： 1S/C10H14N2O2S/c1-5-7(9(11)15)8(10(13)14-4)6(2)12(5)3/h1-4H3,(H2,11,15)
• InChI Key： XXUVESKEMYOBLC-UHFFFAOYSA-N
• SMILES： S=C(C1C(C(=O)OC)=C(C)N(C)C=1C)N

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.3Ų

Additional information on methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Comprehensive Overview of methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2228283-10-9)

Methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2228283-10-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the pyrrole family, a class of heterocyclic compounds known for their versatility in synthetic chemistry. The presence of both carbamothioyl and carboxylate functional groups in its structure makes it a valuable intermediate for the development of novel bioactive molecules.

In the context of current scientific trends, researchers are increasingly exploring methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate for its potential role in drug discovery. With the rise of AI-driven drug design and computational chemistry, this compound has been identified as a promising candidate for targeting specific enzymes or receptors. Its molecular weight and lipophilicity parameters align well with the requirements for bioavailability, a critical factor in modern pharmaceutical development. Additionally, the pyrrole core of this compound is structurally similar to several FDA-approved drugs, further highlighting its relevance.

From an agrochemical perspective, methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has shown potential as a building block for crop protection agents. As global concerns about sustainable agriculture and pesticide resistance continue to grow, researchers are investigating this compound's derivatives for their ability to combat plant pathogens while minimizing environmental impact. The carbamothioyl group in particular has been linked to fungicidal activity, making it a subject of interest for green chemistry initiatives.

The synthesis of methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Recent advancements in flow chemistry have also opened new possibilities for its scalable production, addressing the growing demand from both academic and industrial sectors.

In terms of material science, the unique electronic properties of pyrrole derivatives like methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate have sparked interest in their potential applications in organic electronics. The compound's ability to participate in charge transfer complexes makes it a candidate for developing conductive polymers or photovoltaic materials, aligning with the global push for renewable energy solutions.

Safety and handling protocols for methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Storage should be in a cool, dry place away from direct sunlight to maintain chemical stability.

The commercial availability of methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2228283-10-9) has increased in recent years, with several chemical suppliers offering it in various quantities. Pricing typically depends on purity grade and order volume, with research quantities (100mg-1g) being most commonly requested by academic institutions. The compound's shelf life and storage recommendations are important considerations for purchasers.

Future research directions for methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate may focus on expanding its utility in medicinal chemistry through structure-activity relationship (SAR) studies. The growing field of fragment-based drug discovery could particularly benefit from exploring this compound's potential as a molecular scaffold. Additionally, its application in catalysis and as a ligand in coordination chemistry represents another promising avenue for investigation.

For researchers interested in working with methyl 4-carbamothioyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, it's important to consult recent literature for the latest synthetic methodologies and applications. The compound's physicochemical properties, including its solubility profile and melting point, should be carefully considered when designing experiments. As with any specialized chemical, proper waste disposal procedures should be followed in accordance with local regulations.